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Compound of Interest

Compound Name: 5-Bromoquinolin-2-amine

CAS No.: 347146-12-7

Cat. No.: B1603988

Get Quote

Part 1: Executive Summary & Hazard Classification
Immediate Directive: 5-Bromoquinolin-2-amine is a halogenated heteroaromatic amine. It

must NEVER be disposed of down the drain or in general trash. Due to the presence of both a

bromine atom and an amino group on the quinoline scaffold, this compound poses specific

risks regarding toxic combustion byproducts (HBr, NOx) and potential biological activity

(intercalation).[1]

Waste Stream Classification:

Primary Stream: Solid Hazardous Waste (Halogenated).

Secondary Stream (Solutions): Halogenated Organic Solvent Waste.[2]

RCRA Status: While not typically a P- or U-listed waste under federal US regulations (40

CFR 261.33), it must be characterized as hazardous due to toxicity and the generation of

corrosive gases upon combustion.[1]

Physicochemical Profile & GHS Assessment[4]
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Property Data Operational Implication

CAS Number 10591-70-5
Unique identifier for waste

labeling.

Molecular Formula C₉H₇BrN₂

High Nitrogen/Halogen content

requires scrubber-equipped

incineration.

Physical State Solid (Powder)

Dust generation is the primary

exposure vector during

disposal.

Solubility
Low (Water), High

(DMSO/MeOH)

Bioaccumulation potential; do

not attempt aqueous

neutralization.[1]

GHS Hazards H315, H319, H335

Irritant to eyes/skin/respiratory.

[1][3] Treat as a potential

mutagen (scaffold similarity).

Part 2: Pre-Disposal Segregation Strategy
Effective disposal begins at the bench. You must segregate this compound from incompatible

streams to prevent uncontrolled reactions and to ensure the receiving disposal facility can

process it safely.

The "Halogen Rule"
Because this molecule contains Bromine, it acts as a catalyst poison for certain incineration

units and generates hydrobromic acid (HBr) upon combustion.[1] It must be separated from

non-halogenated organics.

Segregation Workflow (Decision Logic)
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Waste Generation: 5-Bromoquinolin-2-amine

Physical State?

Solid / Powder Solution / Mother Liquor

Stream A: Solid Hazardous Waste
(Label: Halogenated Organic Solid)

 Double Bag & Tag

Solvent Type?

Stream B: Halogenated Solvent Waste
(Contains DCM, Chloroform, etc.)

 Halogenated Solvent

Stream C: Halogenated Organic in Non-Halo Solvent
(MUST LABEL AS HALOGENATED)

 Non-Halo Solvent (DMSO/MeOH)

Click to download full resolution via product page

Figure 1: Waste segregation logic. Note that even if dissolved in a non-halogenated solvent like

DMSO, the presence of the solute renders the entire mixture "Halogenated" for disposal

purposes.[1]

Part 3: Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Substance or
Contaminated Solids)
Objective: Secure containment of dust and prevention of environmental leaching.

Primary Containment:

Place the substance in a screw-top jar (glass or HDPE).
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Why: Plastic bags alone are prone to puncture by pipette tips or other debris often found in

solid waste bins.

Secondary Containment:

Place the sealed jar into a 6-mil polyethylene bag or a dedicated "Solid Waste" drum.

Labeling:

Affix a hazardous waste tag immediately.[4]

Constituents: Write "5-Bromoquinolin-2-amine".

Hazard Checkbox: Mark "Toxic" and "Irritant".

Critical Note: Add the remark "Contains Halogens (Bromine)" to assist the incineration

facility in selecting the correct burn chamber.

Protocol B: Liquid Waste (Reaction Mixtures & HPLC
Effluent)
Objective: Prevent precipitation in waste lines and ensure compatibility.

Compatibility Test:

Before adding to a central carboy, mix a small aliquot (1 mL) of the waste solution with the

carboy contents in a vial. Watch for exotherms, gas evolution, or rapid precipitation.[1]

Trustworthiness Check: 5-Bromoquinolin-2-amine is basic. Adding it to a highly acidic

waste stream without verification may generate heat or precipitate salts.

Carboy Selection:

Use the Halogenated Solvent carboy (typically red tag/stripe in many EHS systems).

Even if the solvent is Methanol (non-halogenated), the solute dictates the classification.[1]

pH Adjustment (Optional but Recommended):
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Ensure the waste stream is near neutral (pH 6-9). If the waste solution is strongly acidic

(e.g., from an acid workup), neutralize carefully before storage to prevent degradation of

the waste container.[1]

Protocol C: Contaminated Debris (Sharps, Gloves,
Weigh Boats)[1]

Sharps: Needles contaminated with this compound must go into Chemical Sharps

containers, not biological sharps (unless also biohazardous).[1]

Gloves/Paper: If heavily soiled, treat as Solid Waste (Protocol A).[1] If merely potentially

contaminated, they may often be disposed of in "Lab Trash" depending on local institutional

policy, but the safest "Senior Scientist" recommendation is to treat them as trace chemical

waste.[1]

Part 4: Emergency Spill Response Workflow
In the event of a spill during disposal, follow this autonomous containment logic.
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Spill Detected

Assess Volume & State

Dry Powder Spill Liquid/Solution Spill

1. Dampen paper towel (prevent dust)
2. Wipe inward (concentric circles)
3. Place in Hazardous Waste Bag

1. Apply inert absorbent (Vermiculite/Sand)
2. Do NOT use combustible sawdust

3. Scoop into jar

Decontaminate Surface
(Soap & Water wash x2)

Report to EHS

Click to download full resolution via product page

Figure 2: Spill response decision tree. Emphasis is placed on preventing dust inhalation for

solid spills.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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